Cas no 1858215-47-0 (5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol)

• Product Name: 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol
• CAS No: 1858215-47-0
• MF: C₆H₃BrClN₃O
• MW: 248.464518785477
• CID: 5272216
• Update Time: 2026-03-09

5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazin-8(7H)-one, 5-bromo-6-chloro-
• 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol

• Inchi： 1S/C6H3BrClN3O/c7-4-5(8)10-6(12)3-1-9-2-11(3)4/h1-2H,(H,10,12)
• InChI Key： UBIMEPCBKGQFRT-UHFFFAOYSA-N
• SMILES： C12=CN=CN1C(Br)=C(Cl)NC2=O

Additional information on 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol

Professional Introduction to 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol (CAS No. 1858215-47-0)

5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol, identified by its CAS number 1858215-47-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of both bromo and chloro substituents on the imidazopyrazine core enhances its utility as a versatile intermediate in the synthesis of bioactive molecules.

The imidazo[1,5-a]pyrazine scaffold is a privileged structure in drug discovery, exhibiting notable pharmacological properties across various therapeutic areas. Researchers have leveraged this scaffold to develop compounds with antimicrobial, anticancer, anti-inflammatory, and antiviral effects. The specific substitution pattern of 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol makes it an attractive candidate for further derivatization, enabling the exploration of novel pharmacophores with enhanced binding affinity and selectivity.

In recent years, there has been a surge in the use of halogenated imidazopyrazines in medicinal chemistry due to their ability to modulate enzyme activity and receptor interactions. For instance, studies have demonstrated that halogenated derivatives of imidazopyrazines can serve as potent inhibitors of kinases and other target proteins involved in disease pathways. The bromo and chloro groups in 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol are particularly valuable for facilitating further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

One of the most compelling aspects of 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol is its potential application in the development of targeted therapies. Current research highlights its role as a precursor in synthesizing small-molecule inhibitors that disrupt aberrant signaling pathways in cancers. For example, preclinical studies have shown that derivatives of this compound can selectively inhibit tyrosine kinases associated with tumor growth and metastasis. The 8-hydroxyl group provides a site for further chemical modification, allowing researchers to fine-tune solubility, metabolic stability, and cellular uptake.

The synthesis of 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol typically involves multi-step organic transformations starting from readily available aromatic precursors. The introduction of bromo and chloro substituents is often achieved through electrophilic aromatic substitution reactions or metal-catalyzed halogenation processes. Advanced synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been employed to improve yield and scalability. These innovations underscore the growing importance of efficient synthetic routes in pharmaceutical manufacturing.

The pharmacokinetic properties of 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol are also under investigation to optimize its therapeutic index. Computational modeling techniques have been utilized to predict binding affinities and metabolic liabilities, guiding the design of next-generation analogs with improved pharmacokinetic profiles. Additionally, bioisosteric replacements have been explored to enhance oral bioavailability while maintaining biological activity.

In conclusion, 5-bromo-6-chloroimidazo[1,5-a]pyrazin-8-ol (CAS No. 1858215-47-0) represents a promising scaffold for drug discovery efforts. Its structural features and synthetic accessibility make it an invaluable building block for developing novel therapeutics targeting complex diseases. As research progresses, this compound is expected to contribute significantly to advancements in medicinal chemistry and molecular pharmacology.